Cas no 13908-69-5 (1-(2-chloroethyl)-3-[4-(2-chloroethylcarbamoylamino)phenyl]urea)

• Product Name: 1-(2-chloroethyl)-3-[4-(2-chloroethylcarbamoylamino)phenyl]urea
• CAS No: 13908-69-5
• MF: C₁₂H₁₆Cl₂N₄O₂
• MW: 319.187040328979
• CID: 1270561
• PubChem ID: 255111
• Update Time: 2025-04-20

1-(2-chloroethyl)-3-[4-(2-chloroethylcarbamoylamino)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-3-[4-(2-chloroethylcarbamoylamino)phenyl]urea
• 1,4-di[3-(2-chloroethyl)ureido]benzene
• CTK0H9299
• 1,1'-benzene-1,4-diylbis[3-(2-chloroethyl)urea]
• 1,1'-p-Phenylenebis[3-(2-chloroethyl)urea]
• NSC80351
• AC1L5RP2
• 1,1'-p-Phenylenebis&lt
• 3-(2-chloroethyl)urea&gt
• NCIOpen2_009009
• AR-1B4348
• AC1Q5MQ2
• KST-1B0820
• 1,4-di[3-(2-chloroethyl)ureido]benzene; CTK0H9299; 1,1'-benzene-1,4-diylbis[3-(2-chloroethyl)urea]; 1,1'-p-Phenylenebis[3-(2-chloroethyl)urea]; NSC80351; AC1L5RP2; 1,1'-p-Phenylenebis< 3-(2-chloroethyl)urea> ; NCIOpen2_009009; AR-1B4348; AC1Q5MQ2; KST-1B0820;
• STL489977
• 13908-69-5
• DTXSID20292102
• 1,1'-(1,4-phenylene)bis(3-(2-chloroethyl)urea)
• NSC-80351
• AKOS024300273

• Inchi： 1S/C12H16Cl2N4O2/c13-5-7-15-11(19)17-9-1-2-10(4-3-9)18-12(20)16-8-6-14/h1-4H,5-8H2,(H2,15,17,19)(H2,16,18,20)
• InChI Key： JWHWQBGXRFLSGK-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C=CC(=CC=1)NC(NCCCl)=O)=O

Computed Properties

• Exact Mass: 318.06528
• Monoisotopic Mass: 318.0650312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26